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Compound of Interest

Compound Name: 3-Bromo-4-hydroxybenzaldehyde

Cat. No.: B1265673 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

3-Bromo-4-hydroxybenzaldehyde, tailored for researchers, scientists, and professionals in

drug development.

Chemical Identifier:

Name: 3-Bromo-4-hydroxybenzaldehyde

CAS Number: 2973-78-6

Molecular Formula: C₇H₅BrO₂

Molecular Weight: 201.02 g/mol [1]

Hazard Identification and GHS Classification
3-Bromo-4-hydroxybenzaldehyde is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1][2][3]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1][2][3]
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Signal Word: Warning[2]

Primary Hazards: Irritant[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and ensure safety. The

following table summarizes the required equipment for handling 3-Bromo-4-
hydroxybenzaldehyde.
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Protection Type Required Equipment Purpose
Guidelines and

Remarks

Eye and Face

Protection

Chemical safety

goggles or safety

glasses with side

shields.[4] A face

shield is

recommended when

there is a risk of

splashing.[4][5]

To protect eyes from

dust particles and

chemical splashes.

Must meet ANSI

Z.87.1 standards.

Prescription glasses

are not a substitute for

safety glasses.[4]

Hand Protection

Chemically resistant

gloves (e.g., Nitrile

rubber).

To prevent skin

contact and irritation.

[5]

Disposable nitrile

gloves offer good

short-term protection.

[6][7] Always inspect

gloves before use and

remove them carefully

to avoid skin

contamination. For

prolonged contact,

consult the glove

manufacturer's

chemical resistance

guide.

Body Protection

Laboratory coat, long-

sleeved shirt, and long

pants.[6]

To protect skin from

accidental exposure.

Clothing made of

cotton is

recommended. Avoid

synthetic fabrics like

polyester.[6]

Contaminated clothing

must be removed

immediately and

washed before reuse.

[2][3]

Foot Protection Closed-toe, closed-

heel shoes.

To protect feet from

spills and falling

Shoes should be

made of a material
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objects. that offers chemical

resistance.

Respiratory Protection

Use in a well-

ventilated area or

under a chemical

fume hood.[2][8] If

dust is generated, a

NIOSH-approved N95

dust mask or a

respirator is required.

To prevent inhalation

of dust and vapors,

which can cause

respiratory tract

irritation.[3]

Engineering controls

like fume hoods are

the preferred method

of exposure control.[6]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for safety and to maintain the integrity of

the experiment.

Preparation and Handling Workflow
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Preparation

Handling

Spill & Emergency

Consult Safety Data Sheet (SDS)

Ensure fume hood is operational

Don appropriate PPE

Weigh the chemical in the fume hood

Keep container tightly closed when not in use

Avoid creating dust

Wash hands thoroughly after handling

Evacuate and ventilate the area Use absorbent material for cleanup Place waste in a sealed container

Click to download full resolution via product page

Caption: Workflow for safe preparation and handling.
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Disposal Plan
Proper disposal of 3-Bromo-4-hydroxybenzaldehyde and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization and Disposal Procedure
As a halogenated organic compound, 3-Bromo-4-hydroxybenzaldehyde is classified as

hazardous waste.[9][10]

Segregation: Do not mix with non-halogenated waste.[9] Collect all waste containing this

chemical, including contaminated consumables (e.g., gloves, wipes), in a dedicated, properly

labeled, and sealed container.

Labeling: The waste container must be clearly labeled as "Halogenated Organic Waste" and

list "3-Bromo-4-hydroxybenzaldehyde" as a constituent.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary

containment area, away from incompatible materials.

Disposal: Arrange for pickup and disposal through an approved hazardous waste disposal

contractor.[3][11] Incineration at high temperatures (around 1200 K) is a common and safe

disposal method for halogenated compounds to prevent the formation of toxic byproducts.

[12]

Disposal Workflow Diagram
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Waste Collection

Labeling & Storage

Final Disposal

Segregate as Halogenated Waste

Use a dedicated, sealed container

Label container with contents and hazard warnings

Store in a designated, secure area

Contact approved hazardous waste contractor

Follow institutional and local regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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